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Cat. No.: B160084

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-fluoro-4-methoxybenzoate, with the CAS Number 128272-26-4, is a substituted

aromatic ester that has garnered significant interest in the fields of medicinal chemistry and

materials science.[1] Its unique trifunctional substitution pattern, comprising a methyl ester, a

fluorine atom, and a methoxy group on a benzene ring, makes it a versatile building block for

the synthesis of more complex molecules.[1] This guide provides a comprehensive overview of

its synthesis, properties, applications, and safety considerations, tailored for professionals in

research and development.

The strategic placement of the electron-withdrawing fluorine atom and the electron-donating

methoxy group influences the reactivity of the aromatic ring, offering regioselective control in

subsequent chemical transformations. This characteristic is particularly valuable in the design

and synthesis of novel active pharmaceutical ingredients (APIs) and specialty chemicals.[1]
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Chemical Structure and Identification
The chemical structure of Methyl 2-fluoro-4-methoxybenzoate is fundamental to

understanding its reactivity and applications.

Caption: Chemical structure of Methyl 2-fluoro-4-methoxybenzoate.

Synthesis of Methyl 2-fluoro-4-methoxybenzoate
While a specific, published, step-by-step protocol for the synthesis of Methyl 2-fluoro-4-
methoxybenzoate is not readily available in the searched literature, a plausible and

scientifically sound synthetic route can be devised based on established organic chemistry

principles and published methods for analogous compounds. A common and logical approach

would be the esterification of the corresponding carboxylic acid, 2-fluoro-4-methoxybenzoic

acid.

Proposed Synthetic Workflow:

Starting Material

Reagents

Reaction Product2-Fluoro-4-methoxybenzoic acid

Fischer Esterification

Methanol (CH₃OH)
Catalytic Acid (e.g., H₂SO₄)

Methyl 2-fluoro-4-
methoxybenzoate

Click to download full resolution via product page

Caption: Proposed Fischer esterification workflow for the synthesis of Methyl 2-fluoro-4-
methoxybenzoate.

Detailed Experimental Protocol (Hypothetical):
This protocol is based on standard Fischer esterification procedures.
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2-fluoro-4-methoxybenzoic acid (1.0 eq.) in an excess of methanol (e.g., 10-

20 eq.).

Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated

sulfuric acid (e.g., 0.1 eq.), to the solution.

Reaction: Heat the mixture to reflux and maintain the temperature for several hours (e.g., 4-8

hours). The reaction progress can be monitored by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Neutralize the excess acid with a mild base, such as a saturated sodium bicarbonate

solution.

Extraction: Extract the aqueous layer with an organic solvent, such as ethyl acetate.

Combine the organic layers.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure to yield the crude product. Further

purification can be achieved by column chromatography on silica gel.

Physicochemical and Spectroscopic Properties
A summary of the key physicochemical and spectroscopic data for Methyl 2-fluoro-4-
methoxybenzoate is presented below.

Property Value

CAS Number 128272-26-4

Molecular Formula C₉H₉FO₃

Molecular Weight 184.16 g/mol

Physical Form Solid

Purity Typically ≥98%

Storage Temperature Room temperature, sealed in dry conditions
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Spectroscopic Data: While a full dataset is not publicly available, typical spectroscopic features

can be inferred. Spectroscopic data for this compound, including 1H NMR, 13C NMR, IR, and

Mass Spectrometry, are available through specialized chemical data providers.

Applications in Research and Development
Methyl 2-fluoro-4-methoxybenzoate serves as a crucial intermediate in the synthesis of a

variety of more complex molecules, particularly within the pharmaceutical and materials

science sectors.[1]

Pharmaceutical Research:
The primary application of this compound is as a building block for the development of Active

Pharmaceutical Ingredients (APIs).[1] The presence and relative positions of the fluoro,

methoxy, and ester groups allow for a wide range of chemical modifications, making it a

valuable scaffold in drug discovery. It is frequently utilized in the synthesis of complex

heterocyclic compounds, which are a common feature in many modern pharmaceuticals.[2]

While specific drug names synthesized directly from this intermediate are not prominently

disclosed in the public domain, its utility in creating novel molecules with potential biological

activity is well-recognized in the field.[1][2]

Materials Science:
In addition to its role in pharmaceuticals, Methyl 2-fluoro-4-methoxybenzoate is also

employed in the synthesis of specialty chemicals and polymers.[1] The incorporation of the

fluorinated methoxybenzoate moiety can enhance the properties of the final materials, such as

thermal stability and chemical resistance.

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling

Methyl 2-fluoro-4-methoxybenzoate.

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.
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H320: Causes eye irritation.

H335: May cause respiratory irritation.[1]

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.[1]

It is imperative to handle this compound in a well-ventilated area, wearing appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat. For detailed

safety information, always refer to the latest Safety Data Sheet (SDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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